Cas no 501902-20-1 (3-(3,4-Dichlorophenyl)-isoxazole-5-amine)

• Product Name: 3-(3,4-Dichlorophenyl)-isoxazole-5-amine
• CAS No: 501902-20-1
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• MDL: MFCD07383039
• CID: 933358
• PubChem ID: 3575714
• Update Time: 2025-04-19

3-(3,4-Dichlorophenyl)-isoxazole-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)isoxazol-5-amine
• 3-(3,4-dichlorophenyl)-1,2-oxazol-5-amine
• 3-(3,4-dichlorophenyl)-5-Isoxazolamine
• 3-(3,4-DICHLORO-PHENYL)-ISOXAZOL-5-YLAMINE
• 5-AMINO-3-(3,4-DICHLOROPHENYL)ISOXAZOLE
• AC1MRYBC
• BBL021698
• CTK4J2230
• MolPort-000-149-354
• STK894414
• MFCD07383039
• 3-(3,4-dichlorophenyl)-isoxazole-5-amine
• AC6240
• AKOS000261627
• SY012496
• DTXSID70393794
• SCHEMBL16826415
• 501902-20-1
• EN300-1965181
• DB-071121
• BVA90220
• A871645
• 3-(3,4-Dichlorophenyl)-isoxazole-5-amine

• MDL： MFCD07383039
• Inchi： 1S/C9H6Cl2N2O/c10-6-2-1-5(3-7(6)11)8-4-9(12)14-13-8/h1-4H,12H2
• InChI Key： VGDBBBFWDYLZRY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(N)ON=1)Cl

Computed Properties

• Exact Mass: 227.98600
• Monoisotopic Mass: 227.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 52.05000
• LogP: 3.81180

3-(3,4-Dichlorophenyl)-isoxazole-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C